4-Hydroxy-3-methoxybenzylamine hydrochloride
Overview
Description
4-Hydroxy-3-methoxybenzylamine hydrochloride is a chemical compound synthesized from vanillin and hydroxylamine hydrochloride. It is formed through processes such as oximation, reduction, and salification reaction, with an overall yield of about 89.7% (Li Yong-xin, 2012).
Synthesis Analysis
The synthesis involves several steps, starting from vanillin, a naturally occurring compound. The process includes oximation and reduction, leading to the formation of 4-Hydroxy-3-methoxybenzylamine hydrochloride. This method demonstrates a high yield and effective conversion of the starting materials (Li Yong-xin, 2012).
Molecular Structure Analysis
The molecular structure of 4-Hydroxy-3-methoxybenzylamine hydrochloride is confirmed through techniques like elemental analysis, infrared spectroscopy (IR), and nuclear magnetic resonance (NMR). These techniques validate the chemical structure and composition of the synthesized compound (Li Yong-xin, 2012).
Chemical Reactions and Properties
The compound demonstrates stability under various conditions and shows reactivity towards other chemical agents. For instance, the protecting groups such as benzyl and methoxybenzyl can be selectively removed under certain conditions, indicating its potential in chemical syntheses and modifications (K. Horita et al., 1986).
Physical Properties Analysis
The physical properties of 4-Hydroxy-3-methoxybenzylamine hydrochloride, like solubility and melting point, are influenced by its molecular structure. These properties are essential for its handling and application in various chemical processes.
Chemical Properties Analysis
Chemically, the compound is reactive and can undergo various transformations. Its benzyl and methoxybenzyl groups play a crucial role in its chemical behavior, particularly in synthetic applications where selective protection and deprotection are required (K. Horita et al., 1986).
Scientific Research Applications
Chemical Protection and Deprotection:
- It acts as a new protecting group for carboxylic acids, enabling efficient hydrolysis of its esters with dichloro-dicyanobenzoquinone (Yoo, Kim Hye, & Kyu, 1990).
- It is useful in the selective deprotection of benzyl, mpm (4-methoxybenzyl), and dmpm (3,4-dimethoxybenzyl) protecting groups for hydroxy functions (Horita et al., 1986).
Synthesis of Novel Compounds:
- It has been used in the synthesis of novel imidazole derivatives showing potential antimicrobial activity (Maheta, Patel, & Naliapara, 2012).
- The compound can be synthesized from vanillin and hydroxylamine hydrochloride with high yield, demonstrating its versatility in chemical synthesis (Li Yong-xin, 2012).
Pharmacological Applications:
- It forms the basis for synthesizing compounds with a bronchorelaxant effect, potentially useful in treating respiratory conditions (Genç et al., 2013).
- Derivatives of 4-Hydroxy-3-methoxybenzylamine hydrochloride have been explored for their potential in blocking peripheral dopamine effects (Jarboe et al., 1978).
Safety and Hazards
4-Hydroxy-3-methoxybenzylamine hydrochloride is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It causes skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and getting medical advice/attention if skin or eye irritation occurs .
Mechanism of Action
Target of Action
4-Hydroxy-3-methoxybenzylamine hydrochloride, also known as Vanillylamine hydrochloride, is a cell-permeable, anti-inflammatory phenolic compound . Its primary target is NADPH oxidase , an enzyme that plays a crucial role in the immune response by producing reactive oxygen species .
Mode of Action
The compound acts as a potent and selective inhibitor of NADPH oxidase . By inhibiting this enzyme, it reduces the production of reactive oxygen species, which are involved in various inflammatory responses .
Biochemical Pathways
The inhibition of NADPH oxidase affects the biochemical pathways related to inflammation and immune response. The reduction in reactive oxygen species production can lead to a decrease in inflammation and potentially alleviate symptoms of inflammatory diseases .
Result of Action
The result of the compound’s action is a decrease in inflammation due to the reduced production of reactive oxygen species . This can lead to alleviation of symptoms in various inflammatory conditions.
properties
IUPAC Name |
4-(aminomethyl)-2-methoxyphenol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2.ClH/c1-11-8-4-6(5-9)2-3-7(8)10;/h2-4,10H,5,9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUDMGOSXPCMUJZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CN)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
1196-92-5 (Parent) |
Source
|
| Record name | Vanillylamine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007149102 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID70221705 |
Source
|
| Record name | 4-Aminomethyl-2-methoxyphenol hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70221705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-3-methoxybenzylamine hydrochloride | |
CAS RN |
7149-10-2 |
Source
|
| Record name | Phenol, 4-(aminomethyl)-2-methoxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7149-10-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Vanillylamine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007149102 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7149-10-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=62020 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Aminomethyl-2-methoxyphenol hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70221705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-aminomethyl-2-methoxyphenol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.699 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | VANILLYLAMINE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YD97FX0LRF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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